Cas no 66172-78-9 (20-(dinonylphenoxy)-3,6,9,12,15,18-hexaoxaicosyl dihydrogen phosphate)

20-(dinonylphenoxy)-3,6,9,12,15,18-hexaoxaicosyl dihydrogen phosphate structure
66172-78-9 structure
Product Name:20-(dinonylphenoxy)-3,6,9,12,15,18-hexaoxaicosyl dihydrogen phosphate
CAS No:66172-78-9
MF:C38H71O11P
MW:734.937514543533
CID:963425
PubChem ID:105314
Update Time:2025-04-19

20-(dinonylphenoxy)-3,6,9,12,15,18-hexaoxaicosyl dihydrogen phosphate Chemical and Physical Properties

Names and Identifiers

    • 20-(dinonylphenoxy)-3,6,9,12,15,18-hexaoxaicosyl dihydrogen phosphate
    • 2-[2-[2-[2-[2-[2-[2-[2,6-di(nonyl)phenoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl dihydrogen phosphate
    • NONYL NONOXYNOL-7 PHOSPHATE
    • (Dinonylphenol hepta(oxyethylene))dihydrogen phosphate
    • 20-(2,6-dinonylphenoxy)-3,6,9,12,15,18-hexaoxaicos-1-yl dihydrogen phosphate
    • 3,6,9,12,15,18-Hexaoxaeicosan-1-ol, 20-(dinonylphenoxy)-, 1-(dihydrogen phosphate)
    • 3,6,9,12,15,18-Hexaoxaeicosan-1-ol, 20-(dinonylphenoxy)-, dihydrogen phosphate
    • YXRORYCCMLOKDX-UHFFFAOYSA-N
    • 66172-78-9
    • EINECS 266-215-9
    • NS00013906
    • DTXSID2070425
    • Inchi: 1S/C38H71O11P/c1-3-5-7-9-11-13-15-18-36-20-17-21-37(19-16-14-12-10-8-6-4-2)38(36)48-34-32-46-30-28-44-26-24-42-22-23-43-25-27-45-29-31-47-33-35-49-50(39,40)41/h17,20-21H,3-16,18-19,22-35H2,1-2H3,(H2,39,40,41)
    • InChI Key: YXRORYCCMLOKDX-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(O)OCCOCCOCCOCCOCCOCCOCCOC1C(=CC=CC=1CCCCCCCCC)CCCCCCCCC

Computed Properties

  • Exact Mass: 734.47363
  • Monoisotopic Mass: 734.473
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 39
  • Complexity: 716
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 131A^2
  • XLogP3: 8.4

Experimental Properties

  • Density: 1.067
  • Boiling Point: 767.4°C at 760 mmHg
  • Flash Point: 417.9°C
  • Refractive Index: 1.49
  • PSA: 131.37
  • LogP: 7.86050
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